Cas no 636-93-1 (2-Methoxy-5-nitrophenol)

2-Methoxy-5-nitrophenol Properties

Names and Identifiers

• 2-Methoxy-5-nitrophenol
• 5-Nitroguaiacol (3-Hydroxy-4-methoxynitrobenzene)
• 3-Hydroxy-4-methoxynitrobenzene~5-Nitroguaiacol
• 5-Nitroguaiacol
• 2-Methoxy-5-nitrophe
• 2-Methoxy-5-nitrophel
• 2-Hydroxy-4-nitroanisole
• 2-Methoxy-5-nitro-phenol
• 3-HYDROXY-4-METHOXYNITROBENZENE
• 5-nitro-2-methoxyphenol
• Phenol,2-methoxy-5-nitro
• 2-Hydroxy-1-methoxy-4-nitrobenzene
• Phenol, 2-methoxy-5-nitro-
• E5T11I2JUB
• KXKCTSZYNCDFFG-UHFFFAOYSA-N
• 2-methoxy-5-nitro phenol
• 2-Methyloxy-5-nitrophenol
• NITROGUAIACOL(5-)
• Cambridge id 5108253
• KSC356O8B
• ghl.PD_Mitscher_leg0.1131
• FT-0620707
• NS00035528
• BP-21455
• 4-NITRO-2-HYDROXYANISOLE
• EN300-21138
• DTXSID1047021
• InChI=1/C7H7NO4/c1-12-7-3-2-5(8(10)11)4-6(7)9/h2-4,9H,1H
• MFCD00015561
• L8Q
• N0498
• CHEBI:81049
• AC-10141
• SY017638
• EINECS 211-269-0
• 2-Methoxy-5-nitrophenol, 98%
• UNII-E5T11I2JUB
• C17385
• CS-B1762
• PS-4080
• 3-NITRO-6-METHOXYPHENOL
• AKOS000121448
• AE-641/00127024
• Q27155007
• AM20050145
• A11767
• 636-93-1
• 3-Hydroxy-4-methoxy-1-nitrobenzene
• A868062
• W-104886
• GUAIACOL, 5-NITRO-
• SCHEMBL443353
• ALBB-025040
• DB-021281
• STL411904
• +Expand

• MDL： MFCD00015561
• InChIKey： KXKCTSZYNCDFFG-UHFFFAOYSA-N
• Inchi： 1S/C7H7NO4/c1-12-7-3-2-5(8(10)11)4-6(7)9/h2-4,9H,1H3
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1O[H])[N+](=O)[O-]
• BRN： 2047074

Computed Properties

• Exact Mass: 169.03800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 169.038
• Heavy Atom Count: 12
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 75.3

Experimental Properties

• LogP: 1.83220
• PSA: 75.28000
• Refractive Index: 1.5830 (rough estimate)
• Boiling Point: 112°C/1mmHg(lit.)
• Melting Point: 103.0 to 106.0 deg-C
• Flash Point: 110-112℃/1mm
• Color/Form: Yellow powder.
• Solubility: Not determined.
• Density: 1.3375 (estimate)

2-Methoxy-5-nitrophenol Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2811
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Inert atmosphere,Room Temperature
• PackingGroup：III
• Risk Phrases： 22-36/37/38
• Signal Word：Warning

2-Methoxy-5-nitrophenol Customs Data

• HS CODE：29095090
• Customs Data：

  China Customs Code:

  2909500000

  Overview:

  2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether